Cas no 120703-02-8 (1H-1,4,7-Triazonine-1-acetic acid, octahydro-)

• Product Name: 1H-1,4,7-Triazonine-1-acetic acid, octahydro-
• CAS No: 120703-02-8
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 1213845
• PubChem ID: 393897
• Update Time: 2025-04-20

1H-1,4,7-Triazonine-1-acetic acid, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine-1-acetic acid, octahydro-
• 2-(1,4,7-triazonan-1-yl)acetic acid
• NSC-696857
• CHEMBL1967498
• 120703-02-8
• NCI60_034497
• 1,4,7-Triazacyclononane-1-acetic acid
• NSC696857
• 1,4,7-Triazonan-1-ylacetic acid
• DTXSID30327858
• SCHEMBL472190

• Inchi： 1S/C8H17N3O2/c12-8(13)7-11-5-3-9-1-2-10-4-6-11/h9-10H,1-7H2,(H,12,13)
• InChI Key： SQWPTEOHBLSZQE-UHFFFAOYSA-N
• SMILES： OC(CN1CCNCCNCC1)=O

Computed Properties

• Exact Mass: 187.13221
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives